Cas no 327105-15-7 (1-chloro-9,10-dioxo-N-2-(4-sulfamoylphenyl)ethyl-9,10-dihydroanthracene-2-carboxamide)

• Product Name: 1-chloro-9,10-dioxo-N-2-(4-sulfamoylphenyl)ethyl-9,10-dihydroanthracene-2-carboxamide
• CAS No: 327105-15-7
• Molecular Formula: C₂₃H₁₇ClN₂O₅S
• Molecular Weight: 468.909483671188
• CID: 6611685
• PubChem ID: 4372809

1-chloro-9,10-dioxo-N-2-(4-sulfamoylphenyl)ethyl-9,10-dihydroanthracene-2-carboxamide Properties

Names and Identifiers

• 1-chloro-9,10-dioxo-N-2-(4-sulfamoylphenyl)ethyl-9,10-dihydroanthracene-2-carboxamide
• 1-chloro-9,10-dioxo-N-(4-sulfamoylphenethyl)-9,10-dihydroanthracene-2-carboxamide
• 327105-15-7
• F0390-0026
• 1-chloro-9,10-dioxo-N-[2-(4-sulfamoylphenyl)ethyl]-9,10-dihydroanthracene-2-carboxamide
• 1-chloro-9,10-dioxo-N-[2-(4-sulfamoylphenyl)ethyl]anthracene-2-carboxamide
• AB00684253-01
• AKOS024576218

• InChIKey： MMUBJUBHENMRDT-UHFFFAOYSA-N
• Inchi： 1S/C23H17ClN2O5S/c24-20-18(23(29)26-12-11-13-5-7-14(8-6-13)32(25,30)31)10-9-17-19(20)22(28)16-4-2-1-3-15(16)21(17)27/h1-10H,11-12H2,(H,26,29)(H2,25,30,31)
• SMILES： ClC1=C(C(NCCC2C=CC(=CC=2)S(N)(=O)=O)=O)C=CC2C(C3C=CC=CC=3C(C=21)=O)=O

Computed Properties

• Exact Mass: 468.0546705g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 468.0546705g/mol
• Heavy Atom Count: 32
• Complexity: 849
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives